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Compound of Interest

Compound Name: Iridium(3+);acetate

Cat. No.: B13793390

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iridium(lll) acetate, identified by the CAS number 52705-52-9, is an organometallic compound
of significant interest in various fields of chemical research and development. It is recognized

for its notable catalytic activity, particularly in the realms of organic synthesis and sustainable

energy applications. This technical guide provides a comprehensive overview of the chemical
properties, experimental protocols, and catalytic pathways associated with Iridium(lll) acetate,
tailored for professionals in research and drug development.

Chemical and Physical Properties

Iridium(ll) acetate is a coordination complex featuring iridium in the +3 oxidation state. The
acetate ligands coordinate to the central iridium atom, forming a stable compound. Its physical
appearance is typically a dark blue, green, or brown to black powder.[1] It exhibits slight
solubility in dimethyl sulfoxide (DMSO) and methanol.[1] Proper storage of Iridium(lll) acetate
requires protection from light and storage under a nitrogen atmosphere to maintain its stability.

[1]

Data Presentation: Physicochemical Properties
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Property Value References
CAS Number 52705-52-9 [1112]
Molecular Formula Ir(C2H302)3 [2]

Molecular Weight 369.35 g/mol [2]

Dark blue, green, or brown to
Appearance [1][2]
black powder

- Slightly soluble in DMSO and
Solubility . [1]
methano

Protect from light, store under
Storage _ [1]
nitrogen

Experimental Protocols
Synthesis of Iridium(lll) Acetate

A general method for the synthesis of Iridium(lll) acetate involves the reaction of an iridium salt,
such as iridium(lll) chloride, with an acetate source in a suitable solvent. A patented method
describes a process for preparing iridium acetate with a low halide content. This involves
reacting an iridium compound with an alkaline compound in a protic solvent in the presence of
oxalic acid or formic acid (or their salts) to obtain an iridium-containing precipitate. This
precipitate is then reacted with acetic acid and/or acetic anhydride to yield an iridium acetate
solution.[3]

Detailed Experimental Protocol for a related Iridium(lll) complex synthesis (lllustrative
Example):

The synthesis of iridium(lll) complexes often involves the reaction of a suitable iridium
precursor with the desired ligands. For instance, the synthesis of tris(2-
phenylpyridinato)iridium(lll) [Ir(ppy)s], a related cyclometalated iridium(lIl) complex, can be
achieved by reacting iridium(lll) chloride with 2-phenylpyridine.

Materials:

e Iridium(lll) chloride hydrate
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e 2-Phenylpyridine

e Solvent (e.g., 2-ethoxyethanol or glycerol)
 Inert atmosphere (Argon or Nitrogen)
Procedure:

o A mixture of iridium(lll) chloride hydrate and an excess of 2-phenylpyridine is prepared in a
suitable high-boiling solvent.

e The reaction mixture is heated to a high temperature (typically > 200 °C) under an inert
atmosphere for several hours to facilitate the cyclometalation reaction.

e Upon cooling, the product precipitates from the solution.

e The precipitate is collected by filtration, washed with a suitable solvent (e.g., methanol or
ethanol) to remove unreacted starting materials, and then dried under vacuum.

Note: This is a generalized procedure for a related compound. The specific synthesis of
Iridium(lll) acetate may vary, and it is crucial to consult detailed literature for precise
experimental conditions.

Characterization of Iridium(lll) Complexes

The characterization of Iridium(lll) complexes, including Iridium(lll) acetate, typically involves a
combination of spectroscopic techniques to confirm the structure and purity of the compound.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the structure of the organic ligands and their coordination to the iridium center.

« Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the characteristic
vibrational frequencies of the acetate ligands and to confirm their coordination to the iridium
atom.

o Mass Spectrometry (MS): Mass spectrometry helps in determining the molecular weight of
the complex and confirming its elemental composition.
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Catalytic Applications and Signaling Pathways

Iridium(lIl) acetate is a versatile catalyst precursor for a variety of organic transformations. Its
catalytic activity stems from the ability of the iridium center to cycle between different oxidation
states, facilitating key reaction steps such as oxidative addition and reductive elimination.

Water Oxidation

A significant area of research involving Iridium(lll) acetate is its application as a catalyst in
water oxidation, a crucial step in artificial photosynthesis and the production of hydrogen fuel.
[4] Iridium-based catalysts are among the most active for the oxygen evolution reaction (OER).
[5] The catalytic cycle for water oxidation by a molecular iridium catalyst generally involves the
formation of high-valent iridium-oxo species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Number: 52705-52-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13793390#cas-number-52705-52-9-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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